Cas no 1197719-18-8 (N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide)

N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide is a pyrazolopyridine derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a benzyl and cyanomethyl substitution on the amide nitrogen, along with an ethyl group and phenyl ring, contributing to its unique reactivity and binding properties. This compound may serve as a valuable intermediate or scaffold in the synthesis of biologically active molecules, particularly in the development of kinase inhibitors or other targeted therapeutics. Its well-defined heterocyclic core offers opportunities for further functionalization, making it a versatile building block for structure-activity relationship studies. The presence of both polar (cyanomethyl) and hydrophobic (benzyl, phenyl) moieties enhances its potential for modulating pharmacokinetic properties.

N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide structure

1197719-18-8 structure

Product Name:N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

CAS No:1197719-18-8

MF:C₂₄H₂₁N₅O

MW:395.456444501877

CID:6078415

PubChem ID:45915055

Update Time:2025-05-21

N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- AKOS034537873
- EN300-26681479
- 1197719-18-8
- N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenylpyrazolo[3,4-b]pyridine-4-carboxamide
- Z729493864
- N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide
- Inchi： 1S/C24H21N5O/c1-2-29-23-21(16-26-29)20(15-22(27-23)19-11-7-4-8-12-19)24(30)28(14-13-25)17-18-9-5-3-6-10-18/h3-12,15-16H,2,14,17H2,1H3
- InChI Key： SLRALAQYAPICJO-UHFFFAOYSA-N
- SMILES： O=C(C1C=C(C2C=CC=CC=2)N=C2C=1C=NN2CC)N(CC#N)CC1C=CC=CC=1

Computed Properties

Exact Mass: 395.17461031g/mol
Monoisotopic Mass: 395.17461031g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 30
Rotatable Bond Count: 6
Complexity: 618
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 74.8Å²

N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26681479-0.05g	N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide	1197719-18-8	95.0%	0.05g	$212.0	2025-03-20

N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide Related Literature

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Additional information on N-benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide

N-Benzyl-N-(Cyanomethyl)-1-Ethyl-6-Phenyl-1H-Pyrazolo[3,4-b]Pyridine-4-Carboxamide: A Comprehensive Overview

The compound CAS No. 1197719-18-8, known as N-Benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide, represents a significant advancement in the field of heterocyclic chemistry. This molecule is a derivative of the pyrazolo[3,4-b]pyridine class, which has garnered considerable attention due to its unique structural features and potential applications in drug discovery and materials science.

The core structure of this compound is a pyrazolo[3,4-b]pyridine ring system, which is a fused bicyclic framework consisting of a pyrazole and a pyridine moiety. This arrangement imparts the molecule with aromaticity and conjugation, enhancing its stability and reactivity. The substituents attached to this core—namely the benzyl, cyanomethyl, and ethyl groups—play a crucial role in modulating the electronic and steric properties of the molecule.

Recent studies have highlighted the importance of pyrazolo[3,4-b]pyridine derivatives in medicinal chemistry. For instance, researchers have explored their potential as kinase inhibitors, which are critical in targeting various diseases such as cancer and inflammatory disorders. The presence of electron-withdrawing groups like the cyano moiety in this compound enhances its ability to interact with biological targets, making it a promising candidate for further investigation.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis and catalysis. Key steps include the formation of the pyrazolo[3,4-b]pyridine ring through cyclization reactions and subsequent functionalization to introduce the desired substituents. The use of advanced techniques such as microwave-assisted synthesis and continuous flow chemistry has significantly improved the efficiency and scalability of these processes.

In terms of applications, this compound exhibits potential in both therapeutic and non-therapeutic contexts. Its ability to act as a ligand in metalloenzyme inhibition suggests its utility in developing novel drugs targeting metal-dependent enzymes. Additionally, its electronic properties make it a candidate for applications in optoelectronics and materials science.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic profiles of such compounds more accurately. By employing molecular docking studies and quantitative structure-property relationship (QSPR) models, scientists can optimize the substituents on the pyrazolo[3,4-b]pyridine core to enhance bioavailability and reduce toxicity.

In conclusion, N-Benzyl-N-(cyanomethyl)-1-ethyl-6-phenyl-1H-pyrazolo[3,4-b]pyridine-4-carboxamide stands as a testament to the ongoing innovation in heterocyclic chemistry. Its unique structure, combined with cutting-edge synthetic methodologies and computational tools, positions it as a valuable asset in both academic research and industrial applications.